Cas no 851802-34-1 (1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851802-34-1
• MF: C₁₇H₁₄BrN₃O₃S
• MW: 420.280361652374
• CID: 5882401
• PubChem ID: 4417637
• Update Time: 2025-10-30

1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, (2-bromophenyl)[4,5-dihydro-2-[[(4-nitrophenyl)methyl]thio]-1H-imidazol-1-yl]-
• 851802-34-1
• F0630-0773
• 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• (2-bromophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• AKOS024588885
• EU-0059757

• Inchi： 1S/C17H14BrN3O3S/c18-15-4-2-1-3-14(15)16(22)20-10-9-19-17(20)25-11-12-5-7-13(8-6-12)21(23)24/h1-8H,9-11H2
• InChI Key： WYULKZYLFJJPGX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NCC1)=O

Computed Properties

• Exact Mass: 418.99393g/mol
• Monoisotopic Mass: 418.99393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 576.2±60.0 °C(Predicted)
• pka: 0.91±0.60(Predicted)

Additional information on 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-34-1)

The compound 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851802-34-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-bromobenzoyl group and a 4-nitrophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for imidazole derivatives like 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole has surged, driven by their applications in cancer therapeutics and antimicrobial agents. The presence of a bromine atom and a nitro group enhances its reactivity, enabling selective modifications for drug discovery. This compound’s sulfanyl linker also contributes to its stability, a critical factor in prodrug development—a hot topic in pharmaceutical forums and AI-driven research queries.

From a synthetic chemistry perspective, CAS No. 851802-34-1 is often discussed in the context of cross-coupling reactions and heterocyclic scaffold optimization. Its dihydroimidazole core is particularly attractive for designing small-molecule libraries, a strategy widely adopted in high-throughput screening (HTS). Given the rising popularity of fragment-based drug discovery, this compound’s modular structure offers versatility for medicinal chemists exploring allosteric binding sites or protein-protein interaction inhibitors.

Environmental and green chemistry considerations are also relevant to 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole. Researchers are investigating solvent-free synthesis routes and biocatalytic methods to produce such compounds sustainably. This aligns with Google search trends highlighting eco-friendly synthesis and reduced waste protocols, reflecting broader societal shifts toward sustainable science.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize this compound’s purity and stability. Its UV-active nitro group facilitates detection in chromatographic assays, making it a candidate for analytical method development—a frequent search query among lab technicians. Furthermore, computational studies leveraging AI-driven molecular modeling tools predict its ADMET properties, addressing another common industry pain point: early-stage drug candidate attrition.

Beyond pharmaceuticals, CAS No. 851802-34-1 finds niche applications in material science, particularly in designing photo-responsive polymers. The nitrophenyl moiety enables light-triggered reactivity, a feature explored in smart coatings and drug delivery systems. Such interdisciplinary relevance boosts its visibility in search engines, where terms like functional materials and stimuli-responsive compounds trend among academic users.

To summarize, 1-(2-bromobenzoyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted applications and alignment with cutting-edge research themes ensure its continued relevance in scientific literature and online discourse.